N,N'-Bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine

• Molecular Formula: C20H20N2O11
• Molecular Weight: 464.4 g/mol
• InChI: InChI=1S/C20H20N2O11/c23-7-11(21-17(28)9-3-1-5-13(24)15(9)26)20(32)33-8-12(19(30)31)22-18(29)10-4-2-6-14(25)16(10)27/h1-6,11-12,23-27H,7-8H2,(H,21,28)(H,22,29)(H,30,31)/t11-,12-/m0/s1
• InChIKey: KLXJDVFEFZPIMN-RYUDHWBXSA-N

N,N'-Bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine: Sourcing for Enterobactin Metabolite Research & Anticancer Studies

N,N'-Bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine (CAS 30414-15-4) is a defined molecular entity (C20H20N2O11, MW 464.4 g/mol), a bis-catecholate siderophore, and a key linear degradation product of the cyclic trimer enterobactin [1]. This compound is an endogenous microbial metabolite in E. coli and other Gram-negative bacteria, and has been isolated from Streptomyces species [2]. Its primary reported bioactivity is the inhibition of tumor cell invasion, quantified in a specific murine colon cancer model [3].

Probe type Linear enterobactin hydrolysis product

Reported model Cell invasion endpoint context (26-L5 murine colon)

Stereochemistry Defined L,L-diastereomer required for biological recognition

• [1] O'Brien IG, Cox GB, Gibson F. Enterochelin hydrolysis and iron metabolism in Escherichia coli. Biochim Biophys Acta. 1971;237(3):537-549. View Source
• [2] Igarashi Y, Iida T, Fukuda T, et al. Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp. J Antibiot (Tokyo). 2012;65(4):207-209. View Source
• [3] PubChem. N,N'-bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine. Compound Summary. CID 20519010. View Source

Procurement Risk Alert: Why In-Class Siderophore Analogs Are Not Substitutable for N,N'-Bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine

Generic substitution with other enterobactin-related siderophores or catecholates is scientifically unsound. First, this specific bis-catecholate linear dimer exhibits a unique functional activity profile: potent inhibition of cancer cell invasion (IC50 2.7 µM) but no appreciable antimicrobial activity against common test strains like E. coli and C. albicans . In contrast, the larger cyclic enterobactin is primarily a high-affinity iron chelator for microbial growth, and other bis(2,3-dihydroxybenzoyl) derivatives show strong bacterial growth promotion [1]. Second, stereochemistry at the two serine chiral centers is critical for its biological recognition as an enterobactin hydrolysis product ; sourcing racemic or diastereomeric mixtures invalidates assays probing specific enzymatic or receptor interactions.

Functional divergence

Reported anti-invasion activity vs. growth promotion profiles of other siderophores may not transfer; cyclic enterobactin does not share this endpoint context.

Stereochemical mismatch

L,L-diastereomer identity is critical for enzymatic and receptor interactions; racemic mixtures or other stereoisomers likely invalidate assay interpretation.

• [1] Reissbrodt R, et al. Siderophore activity of chemically synthesized dihydroxybenzoyl derivatives of spermidines and cystamide. Biometals. 1997;10(2):95-103. View Source

Quantitative Head-to-Head Evidence: N,N'-Bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine vs. Closest Comparators

Functional Divergence: Potent Anti-Invasive Activity vs. Absence of Broad-Spectrum Antimicrobial Effect

N,N'-Bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine exhibits a highly specific bioactivity profile distinct from other siderophores. It inhibits the invasion of 26-L5 murine colon cancer cells with an IC50 of 2.7 µM [1]. In contrast, when tested against a panel of common microorganisms (Micrococcus luteus, Escherichia coli, and Candida albicans) at unspecified concentrations, it showed no appreciable antimicrobial activity . This is a critical differentiation from many siderophores, which often display broad-spectrum antimicrobial or growth-promoting activities due to their primary iron-sequestering function [2].

Functional Divergence

Reported

IC50 2.7 µM (anti-invasion)
No appreciable antimicrobial activity

Supports cell invasion endpoint context without antimicrobial confounding

Matrigel™ assay; 26-L5 cells; M. luteus, E. coli, C. albicans panel

Evidence Dimension	Functional Bioactivity Profile (Anti-invasion vs. Antimicrobial)
Target Compound Data	IC50 = 2.7 µM (anti-invasion); No appreciable activity (antimicrobial)
Comparator Or Baseline	Various microbial siderophores (e.g., bis-catecholate spermidine derivatives) which show growth promotion in Salmonella spp, E. coli, and P. aeruginosa.
Quantified Difference	Target compound selectively inhibits cancer cell invasion without broad antimicrobial activity, a unique functional divergence compared to the growth-promoting baseline for many siderophores.
Conditions	Anti-invasion: Matrigel™ invasion assay using 26-L5 murine colon cancer cells. Antimicrobial: Standard disk diffusion or microdilution assays against M. luteus, E. coli, C. albicans.

Why This Matters

This unique bioactivity profile makes the compound a valuable tool for studying siderophore-mediated pathways in cancer biology without confounding antimicrobial effects, a key differentiator for procurement decisions in oncology research.

• [1] Igarashi Y, Iida T, Fukuda T, et al. Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp. J Antibiot (Tokyo). 2012;65(4):207-209. View Source
• [2] Reissbrodt R, et al. Siderophore activity of chemically synthesized dihydroxybenzoyl derivatives of spermidines and cystamide. Biometals. 1997;10(2):95-103. View Source

Structural Specificity: Linear Dimeric vs. Cyclic Trimeric Enterobactin in Cancer Invasion Assays

The linear dimer N,N'-Bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine is a specific hydrolysis product of enterobactin [1]. Its anti-invasive IC50 of 2.7 µM against 26-L5 cells [2] stands in contrast to the primary function of the parent cyclic trimer, enterobactin. While direct anti-invasion data for enterobactin in the 26-L5 model is not reported, its established role is as a high-affinity ferric iron chelator (Kf ~ 10^49 M^-1) to promote bacterial growth, not as a cancer cell invasion inhibitor [3]. This structural divergence (linear dimer vs. cyclic trimer) is directly correlated with a functional switch, making the linear compound the relevant tool for invasion studies.

Structural Specificity

Class-level inference

Linear dimer (IC50 2.7 µM)
vs. cyclic trimer (Kf ~10⁴⁹ M⁻¹)

Linear dimer is the relevant tool for invasion studies; cyclic parent does not substitute

Direct anti-invasion data for cyclic trimer not reported; iron chelation context only

Evidence Dimension	Structure vs. Primary Reported Function
Target Compound Data	Linear dimer; IC50 = 2.7 µM (cancer cell invasion inhibition)
Comparator Or Baseline	Enterobactin (cyclic trimer); Kf (Fe3+) ~ 10^49 M^-1 (iron chelation); No reported anti-invasion activity.
Quantified Difference	Target compound is a specific linear degradation product with a documented anti-invasive function, whereas the parent compound is a cyclic, high-affinity iron chelator.
Conditions	Target: 26-L5 murine colon cancer cells in Matrigel™ assay. Comparator: Iron binding affinity measured via spectrophotometric titration.

Why This Matters

Researchers investigating the role of enterobactin metabolism in cancer must specifically source this linear dimer, as the parent cyclic molecule does not share this activity and would be an inappropriate substitute.

• [1] O'Brien IG, Cox GB, Gibson F. Enterochelin hydrolysis and iron metabolism in Escherichia coli. Biochim Biophys Acta. 1971;237(3):537-549. View Source
• [2] Igarashi Y, Iida T, Fukuda T, et al. Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp. J Antibiot (Tokyo). 2012;65(4):207-209. View Source
• [3] Harris WR, et al. Coordination chemistry of microbial iron transport compounds. 19. Stability constants for the enterobactin complexes of Fe(III), Ga(III), and In(III). Inorg Chem. 1979;18(8):2125-2129. View Source

Chiral Purity: L,L-Diastereomer Specificity for Biological Activity

The compound is defined as O-L-seryl-L-serine, possessing two chiral centers in the L-configuration [1]. While no direct biological activity comparison with the D,D- or D,L- diastereomers is available for this specific molecule, it is a well-established principle that siderophore recognition by membrane receptors (e.g., FepA, IroN) and hydrolytic enzymes (e.g., Fes, IroD) is stereospecific [2]. Sourcing material that is not enantiomerically pure (e.g., a racemic mixture) risks complete loss of interaction with the intended biological target, leading to negative or uninterpretable results in enzyme assays, receptor binding studies, or cellular uptake experiments.

Chiral Purity

Supporting evidence

L,L-diastereomer (two L-serine centers)

Stereochemical identity critical for biological recognition and assay reproducibility

Inferred from siderophore-receptor stereospecificity; non-L,L forms uncharacterized

Evidence Dimension	Stereochemical Configuration
Target Compound Data	L,L-diastereomer (two L-serine chiral centers)
Comparator Or Baseline	Hypothetical D,D- or D,L- diastereomer or a racemic mixture.
Quantified Difference	Activity of non-L,L diastereomers is unknown but predicted to be significantly different due to stereospecificity of biological targets involved in siderophore processing.
Conditions	N/A (Inferred from known biology of siderophore-protein interactions).

Why This Matters

Procurement must specify and verify the L,L-diastereomer to ensure biological relevance and data reproducibility; any other stereochemical composition is a functionally different chemical with uncharacterized properties.

• [1] J-GLOBAL. N,N'-Bis(2,3-dihydroxybenzoyl)-O-L-seryl-L-serine. Chemical Substance Information. View Source
• [2] Baumler AJ, et al. IroN, a novel outer membrane siderophore receptor characteristic of Salmonella enterica. J Bacteriol. 1998;180(6):1446-1453. View Source

Validated Application Scenarios for N,N'-Bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine Based on Quantitative Evidence

Investigating Tumor Cell Invasion Mechanisms in Siderophore-Responsive Cancers

Use N,N'-Bis(2,3-Dihydroxybenzoyl)-O-L-seryl-L-serine as a tool compound to probe siderophore-mediated signaling pathways that influence cancer cell invasion. Its potent and selective anti-invasive activity (IC50 = 2.7 µM in 26-L5 murine colon cancer cells) allows for focused mechanistic studies, differentiating it from broad-spectrum siderophores that primarily act as iron chelators or antimicrobials [1]. This makes it a superior choice over enterobactin or other catecholates for this specific application.

Validating Enterobactin Metabolism and Hydrolysis Pathways

Employ this compound as an analytical standard and functional probe to study the enzymatic hydrolysis of enterobactin. As a defined breakdown product, it can be used in LC-MS assays to monitor the activity of esterases like Fes and IroD in bacterial cultures or cell-free systems [2]. Its distinct activity profile compared to the parent enterobactin also allows researchers to link specific metabolic steps to functional outcomes in iron homeostasis or virulence.

Negative Control for Broad-Spectrum Antimicrobial Assays

Leverage the reported lack of antimicrobial activity against M. luteus, E. coli, and C. albicans to use this compound as a negative control in antimicrobial susceptibility testing . This is valuable when screening other siderophore-based compounds or conjugates (e.g., siderophore-antibiotic conjugates), as it helps confirm that any observed antimicrobial effect is due to the conjugate's antibiotic moiety rather than the siderophore vector itself.

Application

Selection Property

Validation Focus

Tumor cell invasion pathway studies

Reported anti-invasion activity without antimicrobial confounding

Cell invasion model endpoint review (e.g., Matrigel™ assay)

Enterobactin hydrolysis pathway analysis

Defined enterobactin hydrolysis product identity

Enzymatic hydrolysis assay validation (Fes/IroD monitoring)

Siderophore-based antimicrobial screening

Absence of reported antimicrobial activity against common test strains

Assay specificity control in siderophore-antibiotic conjugate screening

• [1] Igarashi Y, Iida T, Fukuda T, et al. Catechoserine, a new catecholate-type inhibitor of tumor cell invasion from Streptomyces sp. J Antibiot (Tokyo). 2012;65(4):207-209. View Source
• [2] O'Brien IG, Cox GB, Gibson F. Enterochelin hydrolysis and iron metabolism in Escherichia coli. Biochim Biophys Acta. 1971;237(3):537-549. View Source